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Compound of Interest

Compound Name: 2-Amino-4-methyl-3-nitropyridine

Cat. No.: B139313

An In-depth Technical Guide to 2-Amino-4-methyl-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Amino-4-methyl-3-
nitropyridine, a key chemical intermediate. It covers its chemical properties, safety and
handling protocols, synthesis methodologies, and significant applications in research and
development, particularly within the pharmaceutical and agrochemical sectors.

Core Compound Identification

The fundamental identification details for 2-Amino-4-methyl-3-nitropyridine are summarized
below.
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Identifier

Value

CAS Number

6635-86-5[1][2][3]

Molecular Formula

CeH7N302[1][2][4]

IUPAC Name 4-methyl-3-nitropyridin-2-amine
2-Amino-3-nitro-4-picoline, 4-Methyl-3-nitro-2-
Synonyms - .
pyridinamine[1][2][3]
MDL Number MFCD00006315[5]
Beilstein/REAXYS 139111

Physicochemical Properties

This section details the key physical and chemical properties of the compound. The data is

aggregated from various chemical suppliers and databases.

Property Value

Molecular Weight 153.14 g/mol [2][4]

Appearance Yellow Powder[6]

Melting Point 136-140 °C

Assay >96.0% - 98%]6]

InChl Key IKMZGACFMXZAAT-UHFFFAQY SA-N[1][3]
SMILES Cclcenc(N)cl--INVALID-LINK--=0

Safety and Handling

2-Amino-4-methyl-3-nitropyridine requires careful handling due to its potential health

hazards. The following table summarizes its GHS classification and necessary precautions.
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Safety Aspect Details

Signal Word Warning

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.

Skin Irritant (Category 2), Eye Irritant (Category
Hazard Class 2), Specific Target Organ Toxicity - Single
Exposure (Category 3).

Target Organs Respiratory system.

P261, P264, P271, P280, P302+P352,

Precautionary Codes
P305+P351+P338.

Recommended PPE Dust mask (type N95, US), Eyeshields, Gloves.

Store in a well-ventilated place. Keep container

Storage )
tightly closed[7][8].

Synthesis Protocol

The primary synthesis route for 2-Amino-4-methyl-3-nitropyridine involves the electrophilic
nitration of 2-amino-4-methylpyridine. This reaction must be carefully controlled to manage
regioselectivity and safety.

Experimental Protocol: Nitration of 2-Amino-4-
methylpyridine

This protocol is based on established chemical synthesis methods for nitropyridines[9].

o Preparation: In a three-necked flask equipped with a stirrer and a thermometer, add
concentrated sulfuric acid (9.5 mol). Cool the flask in an ice bath to below 10°C.

» Addition of Starting Material: Slowly add 2-amino-4-methylpyridine to the cooled sulfuric acid
while maintaining the temperature below 10°C.
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Nitration: Once the starting material is fully dissolved, slowly add concentrated nitric acid (1.1
mol) dropwise. The temperature must be strictly controlled and kept below 10°C during the
addition.

Reaction: After the addition is complete, allow the mixture to stir for an additional hour at low
temperature. Subsequently, heat the reaction mixture to 95°C and maintain for 2 hours[9].

Work-up: Cool the reaction mixture to room temperature and pour it carefully into a beaker
containing ice water.

Precipitation: Neutralize the solution to pH 7 using a concentrated ammonia solution. The
product will precipitate out of the solution.

Isolation: Filter the resulting solid, wash with cold water, and dry under a vacuum. This yields
a mixture of 2-amino-4-methyl-3-nitropyridine and its 5-nitro isomer, which can be
separated by chromatography if required[9].
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Starting Material

2-Amino-4-methylpyridine

Nitration

Reagents & Conditions

1. Conc. H2S0a4 (<10°C)
2. Conc. HNOs (<10°C)
3. Heat (95°C, 2h)

Reaction Quench

Work-up & Isolation

1. Quench (Ilce Water)
2. Neutralize (NH2OH)
3. Filter & Dry

2-Amino-4-methyl-3-nitropyridine

2-Amino-4-methyl-5-nitropyridine

(Isomeric Side Product)

Click to download full resolution via product page

Diagram 1: Synthesis workflow for 2-Amino-4-methyl-3-nitropyridine.

Applications in Research and Development

2-Amino-4-methyl-3-nitropyridine is a versatile intermediate compound with significant utility

in various scientific fields.

+ Pharmaceutical Synthesis: It serves as a crucial building block for creating more complex

organic molecules due to its reactive amino and nitro functional groups[10]. It is particularly

valuable in the development of novel anti-inflammatory and anti-cancer therapeutic
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agents[10]. The presence of the nitro group and the substitution pattern on the pyridine ring
are key features for its role in constructing pharmacologically active scaffolds.

o Agrochemicals: The compound is utilized in the formulation of agricultural chemicals,
including certain pesticides and herbicides, contributing to crop protection strategies[10].

o Biotransformation: Research has shown that 2-Amino-4-methyl-3-nitropyridine can be
used as a substrate for biotransformation by the fungus Cunninghamella elegans. This
process yields hydroxylated and N-oxide derivatives, such as 2-amino-5-hydroxy-4-methyl-3-
nitropyridine and 2-amino-4-hydroxymethyl-3-nitropyridine, demonstrating its utility in
creating novel metabolites for further study.

o Material Science: Beyond life sciences, it is also employed as an intermediate in the
production of specialized dyes and pigments[10].
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Diagram 2: Role as a versatile chemical intermediate.

Spectroscopic Information

Detailed spectroscopic data is essential for compound verification and characterization. For 2-
Amino-4-methyl-3-nitropyridine, the following data is publicly available:

 Infrared (IR) Spectrum: Available through the NIST Chemistry WebBook, providing
information on functional groups and bond vibrations[1][3].
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e Mass Spectrum: Electron ionization (EI) mass spectrometry data is also available from NIST,
allowing for the determination of the molecular weight and fragmentation pattern[1][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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